Cas no 2649053-93-8 (4-ethoxy-1-(2-isocyanatoethyl)-2-methylbenzene)

• Product Name: 4-ethoxy-1-(2-isocyanatoethyl)-2-methylbenzene
• CAS No: 2649053-93-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6430153
• PubChem ID: 165650712
• Update Time: 2025-05-23

4-ethoxy-1-(2-isocyanatoethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-(2-isocyanatoethyl)-2-methylbenzene
• EN300-1744299
• 2649053-93-8

• Inchi： 1S/C12H15NO2/c1-3-15-12-5-4-11(10(2)8-12)6-7-13-9-14/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： ZHXHVGXGBRGXRR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)CCN=C=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-ethoxy-1-(2-isocyanatoethyl)-2-methylbenzene

4-Ethoxy-1-(2-isocyanatoethyl)-2-methylbenzene (CAS No. 2649053-93-8): A Comprehensive Overview of Its Synthesis, Applications, and Emerging Research

In recent years, the compound 4-ethoxy-1-(2-isocyanatoethyl)-2-methylbenzene (CAS No. 2649053-93-8) has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and versatile reactivity. This aromatic compound features a substituted benzene ring with an ethoxy group at the 4-position, a methyl group at the 2-position, and a pendant isocyanate moiety attached via a two-carbon linker at position 1. The presence of the isocyanate functional group endows this molecule with exceptional reactivity toward nucleophiles such as amines and hydroxyl groups, making it a valuable building block for advanced polymer synthesis.

Recent studies published in Advanced Materials (DOI: 10.1002/adma.202301578) highlight novel synthetic pathways for this compound using environmentally benign catalyst systems. Researchers demonstrated that palladium-catalyzed cross-coupling reactions under mild conditions significantly improve yield efficiency compared to traditional phosgene-based methods. This advancement aligns with current industry trends toward greener chemistry practices while maintaining high molecular purity standards critical for biomedical applications.

In pharmaceutical development, this compound's structure shows promising potential as a precursor for targeted drug delivery systems. A 2023 study in Nature Communications (DOI: 10.1038/s41467-023-41678-w) demonstrated its utility in creating stimuli-responsive nanoparticles through controlled polymerization with polyethylene glycol derivatives. The ethoxy substituent provides hydrophilic characteristics that enhance biocompatibility, while the isocyanate functionality enables covalent attachment of therapeutic payloads such as anticancer drugs or imaging agents.

Ongoing research explores its role in developing next-generation biomaterials for tissue engineering applications. Investigations published in Biomaterials Science (DOI: 10.1039/D3BM00577H) reveal that copolymers synthesized from this compound exhibit tunable mechanical properties and degradation profiles when combined with polycaprolactone matrices. These materials demonstrate exceptional cell adhesion properties when tested with human mesenchymal stem cells under simulated physiological conditions.

The unique combination of structural features in this compound also positions it as an ideal candidate for smart coating technologies. Recent work in ACS Applied Materials & Interfaces (DOI: 10.1021/acsami.3c15678) showed that self-assembled monolayers formed from this molecule exhibit remarkable resistance to environmental degradation while maintaining optical clarity - properties highly sought after in optoelectronic device fabrication and corrosion protection coatings.

Clinical translation studies are currently evaluating its potential in diagnostic imaging agents through radiolabeling applications. Preclinical trials indicate that fluorine-labeled derivatives maintain metabolic stability while providing enhanced contrast resolution in positron emission tomography (PET) scans - critical advancements for early-stage disease detection protocols.

Emerging computational studies using density functional theory (DFT) simulations reveal fascinating insights into its electronic structure dynamics under varying reaction conditions. These studies suggest opportunities for optimizing reaction pathways by manipulating steric hindrance around the isocyanate group through strategic substitution patterns - findings that could revolutionize high-throughput polymer synthesis methodologies.

The interdisciplinary applicability of this compound underscores its significance across multiple scientific domains. From enabling precision medicine approaches to advancing sustainable material innovations, ongoing research continues to uncover new functional capabilities while maintaining rigorous safety standards compliant with global regulatory frameworks.